(Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2-ethoxyphenyl)methylidene]-6-hydroxy-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C22H23NO4/c1-2-26-19-8-4-3-7-15(19)13-20-21(25)16-9-10-18(24)17(22(16)27-20)14-23-11-5-6-12-23/h3-4,7-10,13,24H,2,5-6,11-12,14H2,1H3/b20-13-
• InChI Key: MDBRMWNNSHKTDY-MOSHPQCFSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCC4
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCCC4
• Molecular Formula: C22H23NO4
• Molecular Weight: 365.4 g/mol
• CAS No.: 887214-51-9

Description

(Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a benzofuran-3(2H)-one derivative characterized by a Z-configured benzylidene moiety at position 2, a hydroxyl group at position 6, and a pyrrolidin-1-ylmethyl substituent at position 6. This compound is structurally related to bioactive benzofuranones, which are often explored for antimicrobial, anti-inflammatory, or anticancer properties .

Biological Activity

(Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a synthetic organic compound notable for its complex structure, which includes a benzofuran core, a hydroxyl group, and a pyrrolidine moiety. The unique combination of these structural features suggests potential biological activities, making it a subject of interest in medicinal chemistry.

Chemical Structure and Properties

The molecular formula for this compound is $C_{18}H_{19}NO_3$. Its structure can be broken down into several key components:

• Benzofuran Core : Known for diverse pharmacological effects, including anti-inflammatory and antioxidant properties.
• Pyrrolidine Moiety : Often associated with neuroactive effects and enhanced therapeutic potential.
• Ethoxy Substituent : This group may influence the compound's solubility and reactivity.

Biological Activities

Research indicates that compounds with similar structures to (Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one exhibit a range of biological activities:

• Antioxidant Activity : Benzofuran derivatives are known to scavenge free radicals, reducing oxidative stress in cells.
• Anti-inflammatory Effects : Studies have shown that related benzofuran compounds can significantly reduce pro-inflammatory cytokines such as TNF and IL-1 .
• Anticancer Properties : Preliminary studies suggest that this compound may induce apoptosis in cancer cell lines through mechanisms involving reactive oxygen species (ROS) generation and mitochondrial dysfunction .

Case Studies

Several studies have explored the biological activity of benzofuran derivatives, providing insights into the potential efficacy of (Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one:

Study 1: Anti-inflammatory Activity

A study demonstrated that benzofuran derivatives could reduce inflammation markers by significant percentages, indicating potential therapeutic applications in chronic inflammatory diseases .

Study 2: Cytotoxic Effects on Cancer Cells

Research on related compounds showed effective cytotoxicity against various cancer cell lines. For instance, a derivative exhibited a 93% reduction in IL-8 production and significant apoptosis induction in leukemia cells .

The proposed mechanisms for the biological activities of (Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one include:

• Hydrogen Bonding : The hydroxyl group may facilitate interactions with biological targets, enhancing its reactivity.
• Hydrophobic Interactions : The benzofuran core provides a hydrophobic environment that may interact with lipid membranes or protein targets.

Comparative Analysis of Similar Compounds

Compound Name	Structural Features	Notable Activities
Benzofuran	Core structure similar	Anti-inflammatory, antioxidant
Pyrrolidine	Contains pyrrolidine ring	Neuroactive effects
Ethoxy Substituted Benzaldehydes	Ethoxy group present	Used in organic synthesis

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Substituents	Key Features	Reference
(Z)-2-(2-ethoxybenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one	2: 2-ethoxybenzylidene; 6: -OH; 7: pyrrolidin-1-ylmethyl	Electron-donating ethoxy group; pyrrolidine enhances basicity and H-bond potential.	Target
(Z)-2-(4-bromobenzylidene)-6-hydroxy-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one	2: 4-bromobenzylidene; 6: -OH; 7: pyrrolidin-1-ylmethyl	Electron-withdrawing bromo group may reduce electron density at the benzylidene ring.
(Z)-7-[(dimethylamino)methyl]-2-(2-fluorobenzylidene)-6-hydroxy-4-methylbenzofuran-3(2H)-one	2: 2-fluorobenzylidene; 6: -OH; 7: dimethylaminomethyl; 4: -CH3	Fluorine introduces electronegativity; dimethylamino group offers moderate basicity.
(Z)-6-hydroxy-2-(4-methoxybenzylidene)-7-methylbenzofuran-3(2H)-one	2: 4-methoxybenzylidene; 6: -OH; 7: -CH3	Methoxy group enhances electron density; methyl at position 7 increases hydrophobicity.
(Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-(3-methylbenzylidene)benzofuran-3-one	2: 3-methylbenzylidene; 6: -OH; 7: 4-(2-hydroxyethyl)piperazinylmethyl	Piperazine moiety improves water solubility; hydroxyethyl side chain adds H-bonding capacity.
(Z)-7-[[bis(2-methoxyethyl)amino]methyl]-2-(2-chlorobenzylidene)-6-hydroxybenzofuran-3(2H)-one	2: 2-chlorobenzylidene; 6: -OH; 7: bis(2-methoxyethyl)aminomethyl	Chlorine and methoxyethyl groups balance lipophilicity and solubility.
(Z)-2-(3-fluorobenzylidene)-6-(2-methylprop-2-enoxy)benzofuran-3(2H)-one	2: 3-fluorobenzylidene; 6: 2-methylprop-2-enoxy	Allyl ether at position 6 introduces steric bulk; fluorine modulates electronic properties.

Key Observations:

Electron-withdrawing groups (e.g., 4-bromo, 2-chloro) may improve electrophilicity, affecting reactivity in nucleophilic additions .

Position 7 Modifications: Pyrrolidin-1-ylmethyl (target compound) provides a five-membered cyclic amine with moderate basicity, while piperazinylmethyl () offers a six-membered ring with improved solubility due to the hydroxyethyl group . Bis(2-methoxyethyl)aminomethyl () combines ether and amine functionalities, balancing hydrophilicity and steric effects .

Position 6 Functionalization: The hydroxyl group is conserved in most analogs, suggesting its critical role in H-bonding or antioxidant activity. Replacement with 2-methylprop-2-enoxy () introduces a bulky allyl ether, which may alter pharmacokinetic properties .